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Compound of Interest

Compound Name:
(1R,2R)-2-Fluoro-2-

phenylcyclopropanamine

CAS No.: 810659-17-7

Cat. No.: B12817160

Get Quote

Introduction & Mechanism of Action
LSD1 (KDM1A) is a flavin adenine dinucleotide (FAD)-dependent amine oxidase that

demethylates mono- and di-methylated Lysine 4 on Histone H3 (H3K4me1/2).[1][2][3]

Overexpression of LSD1 is correlated with various cancers, making it a critical therapeutic

target.

2-Fluoro-PCPA is a halogenated derivative of Tranylcypromine (PCPA). Unlike reversible

competitive inhibitors, 2-Fluoro-PCPA acts as a mechanism-based irreversible inactivator

(suicide substrate).

Recognition: The inhibitor binds to the LSD1 active site, mimicking the histone lysine

substrate.

Catalytic Activation: LSD1 attempts to oxidize the amine group of the cyclopropyl ring.

Covalent Adduct Formation: The radical intermediate generated during oxidation attacks the

FAD cofactor (specifically the C4a or N5 position), forming a stable covalent bond. This
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permanently disables the enzyme.

Mechanistic Pathway
The following diagram illustrates the bifurcation between the physiological reaction and the

inhibition pathway.
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Caption: Kinetic bifurcation of LSD1. The physiological cycle produces H2O2, while 2-Fluoro-

PCPA hijacks the catalytic cycle to covalently modify the FAD cofactor.

Materials & Reagents
Critical Reagents
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Component Specification Recommended Source

Enzyme
Recombinant Human LSD1

(aa 151-852)
Active Motif / BPS Bioscience

Inhibitor 2-Fluoro-PCPA (HCl salt) Cayman Chem / Enamine

Substrate
Histone H3 (1-21) K4me2

peptide
AnaSpec (Ref: 63677)

Detection
Amplex Red (10-Acetyl-3,7-

dihydroxyphenoxazine)
Thermo Fisher

Coupling Enzyme Horseradish Peroxidase (HRP) Sigma-Aldrich

Cofactor
FAD (Flavin Adenine

Dinucleotide)
Sigma-Aldrich

Buffer Formulations
Assay Buffer (1X):

50 mM HEPES (pH 7.5) or Potassium Phosphate (pH 7.4)

50 mM NaCl[4][5]

0.01% (v/v) Tween-20 (or 0.05% BSA) – Prevents enzyme adsorption.

1 mM DTT – Optional, but avoid high concentrations as thiols can interfere with peroxide

detection.

Stop Solution (Optional for Endpoint): 10 µM LSD1 inhibitor (e.g., 1 mM TCP) or acidic

buffer, though kinetic reads are preferred.

Experimental Protocol
Phase 1: Reagent Preparation

LSD1 Stock: Dilute recombinant LSD1 to 40 nM (2X concentration) in Assay Buffer. Keep on

ice.
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Inhibitor Series:

Dissolve 2-Fluoro-PCPA in 100% DMSO to create a 10 mM stock.

Perform a 3-fold serial dilution in DMSO (e.g., 10 mM down to 10 nM).

Dilute these DMSO stocks 1:50 into Assay Buffer to create 2X Inhibitor Working Solutions

(Final DMSO will be 2% in this mix, resulting in 1% in the final assay).

Detection Mix (2X):

Prepare immediately before use.[6] Protect from light.[6]

40 µM H3K4me2 Peptide.

100 µM Amplex Red.

0.2 U/mL HRP.

Dissolve in Assay Buffer.[2]

Phase 2: Pre-Incubation (Critical Step)
Since 2-Fluoro-PCPA is a mechanism-based inhibitor, pre-incubation allows the compound to

bind and inactivate the enzyme before the competing substrate is introduced.

Add 10 µL of 2X LSD1 (40 nM) to the wells of a black 384-well low-volume plate.

Add 10 µL of 2X Inhibitor Working Solution to the respective wells.

Include controls:

No Inhibitor (Max Activity): LSD1 + Vehicle (DMSO).[2]

No Enzyme (Background): Buffer + Vehicle.[2]

Incubate for 30 minutes at Room Temperature (25°C).

Phase 3: Reaction Initiation & Measurement
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Add 20 µL of 2X Detection Mix to all wells.

Final Concentrations: 10 nM LSD1, 20 µM Peptide, 50 µM Amplex Red, 0.1 U/mL HRP.

Centrifuge plate briefly (1000 rpm, 1 min) to remove bubbles.

Read Fluorescence immediately on a plate reader.

Mode: Kinetic.

Excitation: 530–540 nm.

Emission: 590 nm.[5][7][8]

Interval: Every 2 minutes for 60 minutes.

Workflow Diagram
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Phase 1: Preparation

Phase 2 & 3: Reaction
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60 mins
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Caption: Step-by-step workflow for the peroxidase-coupled LSD1 inhibition assay.

Data Analysis & Interpretation
Rate Calculation (Initial Velocity)
Because 2-Fluoro-PCPA is irreversible, the reaction rate may decrease over time as more

enzyme is inactivated during the assay window.

Plot RFU (Relative Fluorescence Units) vs. Time (min).
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Determine the slope (velocity,

) from the linear portion of the curve (typically the first 10–20 minutes).

IC50 Determination[2][7][10][11][12]
Calculate % Inhibition for each concentration:

Plot % Inhibition vs. log[Inhibitor].

Fit data to a 4-parameter logistic (Hill) equation to determine the

.

Advanced Kinetic Analysis ( )
For irreversible inhibitors,

is time-dependent.[9] A more rigorous metric is the ratio of the inactivation rate constant (

) to the binding constant (

).

Perform the assay with varying pre-incubation times (

).

Plot the observed rate constant (

) against inhibitor concentration to derive

and

[See Reference 1].

Troubleshooting & Optimization
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Issue Possible Cause Solution

High Background
Spontaneous Amplex Red

oxidation

Protect reagents from light;

prepare fresh HRP/Amplex

mix.

Low Signal
Enzyme degradation or low

activity

Ensure LSD1 is stored at

-80°C; Add FAD (10 µM) to

buffer if enzyme is apo.

Non-Linear Rates
Substrate depletion or rapid

inactivation

Reduce enzyme concentration;

shorten measurement window.

Interference
Compounds reacting with

H2O2

Test compounds in a "counter-

screen" without LSD1, adding

exogenous H2O2 directly.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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